Cas no 2137144-67-1 (1-Pyrrolidinecarboxylic acid, 4,4-difluoro-2-(1-oxopropyl)-, 1,1-dimethylethyl ester, (2R)-)

• Product Name: 1-Pyrrolidinecarboxylic acid, 4,4-difluoro-2-(1-oxopropyl)-, 1,1-dimethylethyl ester, (2R)-
• CAS No: 2137144-67-1
• MF: C₁₂H₁₉F₂NO₃
• MW: 263.280970811844
• CID: 5293073
• Update Time: 2025-05-30

1-Pyrrolidinecarboxylic acid, 4,4-difluoro-2-(1-oxopropyl)-, 1,1-dimethylethyl ester, (2R)- Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2R)-4,4-difluoro-2-propanoylpyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 4,4-difluoro-2-(1-oxopropyl)-, 1,1-dimethylethyl ester, (2R)-

• Inchi： 1S/C12H19F2NO3/c1-5-9(16)8-6-12(13,14)7-15(8)10(17)18-11(2,3)4/h8H,5-7H2,1-4H3/t8-/m1/s1
• InChI Key： FKEYAVCDPVZLPL-MRVPVSSYSA-N
• SMILES： FC1(CN(C(=O)OC(C)(C)C)[C@@H](C(CC)=O)C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 350
• XLogP3: 2.2
• Topological Polar Surface Area: 46.6

Additional information on 1-Pyrrolidinecarboxylic acid, 4,4-difluoro-2-(1-oxopropyl)-, 1,1-dimethylethyl ester, (2R)-

Comprehensive Overview of 1-Pyrrolidinecarboxylic acid, 4,4-difluoro-2-(1-oxopropyl)-, 1,1-dimethylethyl ester, (2R)- (CAS No. 2137144-67-1)

The compound 1-Pyrrolidinecarboxylic acid, 4,4-difluoro-2-(1-oxopropyl)-, 1,1-dimethylethyl ester, (2R)-, identified by its CAS number 2137144-67-1, is a specialized chiral pyrrolidine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the 4,4-difluoro and (2R)- configurations, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and development, particularly in the context of enzyme inhibition and stereoselective synthesis.

One of the key reasons for the growing attention toward 1-Pyrrolidinecarboxylic acid, 4,4-difluoro-2-(1-oxopropyl)-, 1,1-dimethylethyl ester, (2R)- is its relevance in addressing modern challenges in medicinal chemistry. With the rise of personalized medicine and the demand for chiral drugs, this compound’s stereospecificity offers advantages in designing therapeutics with improved efficacy and reduced side effects. Additionally, its tert-butyl ester group enhances stability, making it suitable for various synthetic protocols. Recent studies have explored its utility in protease inhibitor development, aligning with the current focus on antiviral and anticancer research.

From a technical perspective, the 4,4-difluoro moiety in CAS 2137144-67-1 introduces electronegativity and conformational rigidity, which are critical for modulating molecular interactions. This property is particularly valuable in structure-activity relationship (SAR) studies, where subtle changes in fluorine positioning can significantly alter biological activity. The compound’s 1-oxopropyl side chain further diversifies its reactivity, enabling its use in cross-coupling reactions and other advanced synthetic methodologies. Such versatility has made it a subject of interest in high-throughput screening and fragment-based drug design.

In the context of green chemistry and sustainability, 1-Pyrrolidinecarboxylic acid, 4,4-difluoro-2-(1-oxopropyl)-, 1,1-dimethylethyl ester, (2R)- has also been evaluated for its compatibility with catalytic processes and solvent-free reactions. As industries strive to reduce environmental impact, the compound’s potential for atom-efficient synthesis aligns with global trends toward eco-friendly manufacturing. Furthermore, its stability under various conditions makes it a reliable candidate for scale-up production, addressing the need for cost-effective and scalable intermediates in pharmaceutical development.

Another area of interest is the compound’s role in peptide mimetics and bioisosteres. With the increasing demand for oral bioavailability in drug candidates, 1-Pyrrolidinecarboxylic acid, 4,4-difluoro-2-(1-oxopropyl)-, 1,1-dimethylethyl ester, (2R)- serves as a building block for modifying peptide backbones to enhance metabolic stability. This application is particularly relevant in the development of GPCR-targeted therapies and kinase inhibitors, which dominate current drug pipelines. Researchers are also investigating its use in bioconjugation strategies, leveraging its reactive sites for labeling and targeted delivery systems.

In summary, 1-Pyrrolidinecarboxylic acid, 4,4-difluoro-2-(1-oxopropyl)-, 1,1-dimethylethyl ester, (2R)- (CAS 2137144-67-1) represents a multifaceted tool in modern chemical research. Its structural complexity and functional diversity cater to evolving needs in drug discovery, material science, and sustainable chemistry. As scientific inquiries continue to explore its potential, this compound is poised to play a pivotal role in advancing innovations across multiple disciplines.